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Compound Name: Methyl 3-hydroxypropanoate

Cat. No.: B1346797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 3-hydroxypropanoate (CAS No. 6149-41-3) is an organic ester with the chemical

formula C4H8O3.[1][2] It serves as a valuable building block in various chemical syntheses.

Understanding its physical properties is paramount for its effective use in research and

development, particularly in designing experimental conditions, purification processes, and

formulation strategies. This document provides a comprehensive overview of the key physical

characteristics of Methyl 3-hydroxypropanoate, supported by standard experimental

protocols for their determination.

Core Physical and Chemical Properties
The fundamental physical properties of Methyl 3-hydroxypropanoate are summarized in the

table below. These values have been compiled from various chemical data sources and

provide a quantitative profile of the compound under standard conditions.
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Property Value Source(s)

Molecular Formula C4H8O3 [1][2]

Molecular Weight 104.10 g/mol [1][3]

Appearance Colourless Oil / Liquid [2][4]

Boiling Point 179 - 180.5 °C (at 760 mmHg) [1][2][5]

Density 1.089 - 1.105 g/cm³ [1][2]

Refractive Index (n_D) 1.4300 [2][6]

Flash Point 72.6 °C [1][5][6]

Solubility

Soluble in Chloroform,

Methanol, Water, and most

organic solvents.

[2][6]

Storage Temperature
2-8°C, Sealed in a dry

environment.
[2][7]

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of a liquid organic compound like Methyl 3-hydroxypropanoate.

Boiling Point Determination (Thiele Tube Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. The Thiele tube method is a common and efficient

technique for its determination using a small sample size.[8]

Apparatus:

Thiele tube

Thermometer (0-200 °C range)

Small test tube (fusion tube)
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Capillary tube (sealed at one end)

Heating oil (e.g., mineral oil or paraffin)

Bunsen burner or hot plate

Stand and clamp

Procedure:

A small amount (a few milliliters) of Methyl 3-hydroxypropanoate is placed into the fusion

tube.[9]

A capillary tube, sealed at one end, is inverted and placed inside the fusion tube containing

the sample.[9]

The fusion tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is clamped and immersed in a Thiele tube containing heating oil,

ensuring the heat is distributed uniformly by convection.

The Thiele tube is heated gently at its side arm.[8]

As the temperature rises, air trapped in the capillary tube will slowly bubble out.

The temperature at which a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube is noted. This indicates the vapor pressure of the liquid has

exceeded the external pressure.[9]

Heating is discontinued, and the liquid is allowed to cool.

The temperature at which the bubbling stops and the liquid just begins to enter the capillary

tube is recorded as the boiling point.[8]

Density Determination (Pycnometer Method)
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Density is the mass of a substance per unit volume. A pycnometer, a glass flask with a

precisely known volume, is used for accurate density measurements of liquids.[2][10]

Apparatus:

Pycnometer (e.g., 25 mL or 50 mL) with a ground-glass stopper containing a capillary hole

Analytical balance (accurate to ±0.001 g)

Constant temperature water bath

Thermometer

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed on an

analytical balance (M_empty).[2][5]

The pycnometer is filled with distilled water of a known temperature and density. The stopper

is inserted, and any excess water emerging from the capillary is carefully wiped off. The

pycnometer is then reweighed (M_water).

The mass of the water is calculated: Mass_water = M_water - M_empty.

The exact volume of the pycnometer at that temperature is calculated using the known

density of water: V = Mass_water / Density_water.[10]

The pycnometer is emptied, dried completely, and then filled with Methyl 3-
hydroxypropanoate.

The stopper is inserted, excess liquid is wiped away, and the filled pycnometer is weighed to

find its mass (M_sample).[5]

The mass of the Methyl 3-hydroxypropanoate sample is calculated: Mass_sample =

M_sample - M_empty.

The density of the sample is then calculated using the formula: Density_sample =

Mass_sample / V.
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Refractive Index Measurement (Abbe Refractometer)
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and is often used to identify and assess the purity of

liquid compounds. The Abbe refractometer is the standard instrument for this measurement.[3]

[4]

Apparatus:

Abbe Refractometer

Constant temperature water bath connected to the refractometer prisms

Dropper or pipette

Soft lens tissue

Calibration liquid (e.g., distilled water)

Procedure:

Turn on the refractometer's light source and the circulating water bath to bring the prisms to

a constant, standard temperature (e.g., 20°C).[11]

Open the hinged prisms of the refractometer. Using a soft tissue and a suitable solvent (like

ethanol or acetone), carefully clean the surfaces of both the measuring and illuminating

prisms, then allow them to dry completely.[12]

Place a few drops of the Methyl 3-hydroxypropanoate sample onto the surface of the

measuring (lower) prism.[13]

Gently close the prisms together. The liquid should spread to form a thin, uniform film.

Look through the eyepiece. A split field of view (light and dark) will be visible.

Turn the coarse and fine adjustment knobs to move the boundary line between the light and

dark areas so that it is precisely on the center of the crosshairs.[3]
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If a colored fringe is observed at the boundary, adjust the compensator dial until the

boundary becomes a sharp, achromatic line.[13]

Press the switch to illuminate the internal scale and read the refractive index value directly

from the scale where the crosshairs intersect.[11]

Logical Workflow for Physical Property
Characterization
The following diagram illustrates the logical workflow for the physical characterization of a liquid

chemical sample such as Methyl 3-hydroxypropanoate.
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Caption: Workflow for the physical characterization of Methyl 3-hydroxypropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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